Cas no 1706435-67-7 (2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine)

• Product Name: 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine
• CAS No: 1706435-67-7
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5210518
• Update Time: 2025-05-20

2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine
• 3-Pyridinamine, 2-[(8-methyl-8-azabicyclo[3.2.1]oct-3-yl)oxy]-

• Inchi： 1S/C13H19N3O/c1-16-9-4-5-10(16)8-11(7-9)17-13-12(14)3-2-6-15-13/h2-3,6,9-11H,4-5,7-8,14H2,1H3
• InChI Key： AQADHDGSLYXBTA-UHFFFAOYSA-N
• SMILES： C1(OC2CC3N(C)C(CC3)C2)=NC=CC=C1N

Additional information on 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine

Introduction to 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine (CAS No. 1706435-67-7) and Its Applications in Modern Chemical Biology

The compound 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine (CAS No. 1706435-67-7) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel bioactive molecules. This compound, characterized by its intricate bicyclic structure and pyridine moiety, has garnered considerable attention due to its potential applications in pharmaceutical research and drug discovery. The unique architecture of this molecule, featuring a 8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy substituent, contributes to its distinctive chemical properties, making it a valuable scaffold for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the utilization of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic profiles. The presence of the pyridine ring in 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine not only enhances its solubility and metabolic stability but also allows for selective interactions with biological targets. This has positioned the compound as a promising candidate for the development of new therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its structural flexibility, which arises from the bicyclic framework. The 8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy moiety introduces conformational diversity, enabling the molecule to adopt multiple shapes that can optimize binding affinity to biological receptors. This flexibility is particularly advantageous in drug design, as it allows for fine-tuning of molecular interactions to achieve higher efficacy and reduced side effects.

Recent studies have highlighted the potential of 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-ylamine in modulating enzyme activity and receptor binding. For instance, research indicates that this compound exhibits inhibitory effects on certain kinases, which are key enzymes involved in cellular signaling pathways associated with cancer and inflammatory diseases. The pyridine ring further enhances its interaction with these targets by forming hydrogen bonds and hydrophobic interactions, thereby improving its binding affinity.

The synthesis of 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yloxy)-pyridin-3-yloxy)-pyridinylamine presents a fascinating challenge due to its complex structure. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the bicyclic core with high precision. These methods not only ensure the structural integrity of the molecule but also allow for modifications at specific positions to tailor its biological activity.

In the realm of drug discovery, computational modeling has played a pivotal role in understanding the interactions between 2-(8-Methyl-8-aza-bicyclo[3.2.1]oct-oxy)-pyridinylamine and biological targets. Molecular docking studies have revealed that this compound can effectively bind to pockets on proteins associated with disease pathways, suggesting its potential as a lead compound for further optimization. These computational insights have guided experimental efforts toward developing more potent derivatives with improved pharmacological properties.

The versatility of 2-(8-Methyl-oza-bicyclo[3.-yloxy]-pyridinylamine) (CAS No. 1706435 67 7) extends beyond its applications in oncology and inflammation research; it also shows promise in neurodegenerative disease models due to its ability to modulate neurotransmitter receptors. Emerging evidence suggests that this compound may interact with sigma receptors, which are implicated in conditions such as Alzheimer's disease. The ability to target multiple disease-relevant pathways underscores the broad therapeutic potential of this scaffold.

Furthermore, (Methy)-bicyclo octa azo-pyridine derivative has been explored as a tool compound in biochemical assays designed to investigate enzyme mechanisms. Its unique structural features allow researchers to probe specific interactions within cellular machinery, providing insights into fundamental biological processes. This has fostered interdisciplinary collaborations between chemists, biologists, and pharmacologists, leading to innovative approaches in understanding complex diseases at a molecular level.

The future prospects for (Methy) azabicyclo octa pyridine derivative are vast, with ongoing research focusing on optimizing its pharmacokinetic profile, reducing toxicity, and enhancing bioavailability. Advances in synthetic chemistry, coupled with cutting-edge computational techniques, will likely accelerate the development of next-generation bioactive molecules based on this scaffold.